N-(4-acetamido-2-((2-(benzylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-acetamido-2-[2-(benzylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H19N5O4S2/c1-12(26)22-17-16(23-18(28)14-8-5-9-30-14)19(29)25-20(24-17)31-11-15(27)21-10-13-6-3-2-4-7-13/h2-9H,10-11H2,1H3,(H,21,27)(H,23,28)(H2,22,24,25,26,29)
• InChI Key: ZUIDRQZJBPXXRW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C(=O)NC(=N1)SCC(=O)NCC2=CC=CC=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C20H19N5O4S2
• Molecular Weight: 457.5 g/mol

Description

N-(4-acetamido-2-((2-(benzylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H19N5O4S2 and its molecular weight is 457.52. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetamido-2-((2-(benzylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetamido-2-((2-(benzylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

N-(4-acetamido-2-((2-(benzylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide belongs to a class of compounds that exhibit significant interest due to their chemical properties and potential applications in various fields, including medicinal chemistry and materials science. While the specific compound's detailed applications are not directly cited, insights can be drawn from the synthesis and applications of related chemical structures and functionalities within scientific research.

The synthesis of related thiophene-2-carboxamide derivatives involves reactions that are key to developing heterocyclic compounds, which are a backbone of many pharmaceutical agents and materials with unique properties. For instance, the reaction of 2-amino-4,5-dimethylthiophene-3-carboxamide with iso(and isothio)cyanates under microwave irradiation explores the synthesis of thieno[2,3-d]pyrimidines, showcasing the potential for creating diverse bioactive molecules through the manipulation of thiophene carboxamides (Davoodnia, Rahimizadeh, Atapour-Mashhad, & Tavakoli-Hoseini, 2009). Additionally, novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes for thienopyrimidine synthesis highlight the versatility of these frameworks in synthesizing compounds with potential pharmacological activities (Pokhodylo, Shyyka, Savka, & Obushak, 2010).